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Compound of Interest

Compound Name: Isovitexin

Cat. No.: B1630331 Get Quote

Essential Safety and Handling Guide for
Isovitexin
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling and disposal of Isovitexin, a flavonoid compound utilized

in various research applications.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) do not classify Isovitexin as a hazardous substance

under Regulation (EC) No 1272/2008, other sources indicate potential hazards.[1][2] One

supplier classifies Isovitexin as a skin irritant, a serious eye irritant, and a potential cause of

respiratory irritation.[3] Therefore, a cautious approach to handling is recommended, and the

use of appropriate Personal Protective Equipment (PPE) is essential.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile)

Eye Protection Safety Glasses/Goggles

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Body Protection Lab Coat/Coveralls
Standard laboratory coat or

coveralls.

Respiratory Protection Respirator

An N95 (US) or equivalent

respirator is recommended

when handling the powder to

avoid dust inhalation.

Safe Handling and Operational Plan
Adherence to standard laboratory safety protocols is crucial when working with Isovitexin.

Step-by-Step Handling Procedure:

Engineering Controls: Handle Isovitexin in a well-ventilated area. Use a chemical fume

hood or provide appropriate exhaust ventilation, especially where dust may be generated.[2]

[4]

Donning PPE: Before handling, put on all recommended PPE as outlined in the table above.

Weighing and Aliquoting: When weighing the solid form, do so carefully to avoid creating

dust.

Solution Preparation: To prepare a stock solution, Isovitexin can be dissolved in organic

solvents like DMSO and dimethylformamide.[5] For aqueous solutions, first dissolve in

DMSO and then dilute with the aqueous buffer.[5]

Spill Management: In case of a spill, avoid dust formation.[2][4] Sweep up the solid material

and place it in a suitable, closed container for disposal.[2]
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Personal Hygiene: After handling, wash hands thoroughly. Remove contaminated clothing.[1]

Disposal Plan
Proper disposal of Isovitexin and its waste is critical to prevent environmental contamination.

Disposal Guidelines:

Solid Waste: Collect surplus and non-recyclable Isovitexin in a labeled, sealed container.[2]

Liquid Waste: Solutions of Isovitexin should be collected in a designated, labeled waste

container.

Disposal Method: Dispose of all waste through a licensed professional waste disposal

service.[2] Do not allow the chemical to enter drains or waterways.[4]

Contaminated Materials: Any materials that have come into contact with Isovitexin, such as

gloves and weighing paper, should be disposed of as chemical waste.

Physical and Chemical Properties
The following table summarizes key quantitative data for Isovitexin.

Property Value

Molecular Formula C₂₁H₂₀O₁₀

Molecular Weight 432.38 g/mol [2]

Appearance White to light yellow powder

Melting Point 220 - 221 °C

Solubility in DMSO Approximately 30 mg/mL[5]

Solubility in Dimethylformamide Approximately 30 mg/mL[5]

Experimental Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of Isovitexin in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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